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Compound of Interest

Compound Name: Zobar

Cat. No.: B075266 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical substances are paramount to ensuring laboratory safety and

environmental protection. Zobar, a trade name for a herbicide containing the active ingredient

2,3,6-Trichlorobenzoic Acid (2,3,6-TBA), requires specific disposal procedures due to its

hazardous nature. This guide provides essential safety and logistical information for the proper

disposal of Zobar.

Chemical Safety and Handling
Zobar is classified as a hazardous substance.[1] It is cited by the Department of Transportation

(DOT) and the Department of Environmental Protection (DEP) as a hazardous material.[1] As

with any hazardous chemical, it is crucial to handle Zobar with appropriate personal protective

equipment (PPE) to avoid exposure.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush with large amounts of water

for at least 15 minutes, occasionally lifting the

upper and lower lids.

Skin Contact
Remove contaminated clothing and wash the

affected skin with soap and water.

Inhalation

Remove the person from the exposure area. If

breathing has stopped, begin rescue breathing

and CPR if necessary. Transfer promptly to a

medical facility.

Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet for

2,3,6-TBA.[1]

Spill and Disposal Procedures
In the event of a spill, immediate action is necessary to contain the substance and prevent

environmental contamination.

Spill Response:

Evacuate: Remove all personnel not wearing appropriate protective equipment from the spill

area.[1]

Contain: Collect the powdered material in the most convenient and safe manner.[1]

Package: Deposit the spilled material into sealed containers for disposal.[1]

Decontaminate: Ventilate and wash the spill area after the cleanup is complete.[1]

Disposal as Hazardous Waste:

Zobar (2,3,6-TBA) may need to be disposed of as a hazardous waste.[1] It is imperative to

contact your state's Department of Environmental Protection (DEP) or the regional office of the

federal Environmental Protection Agency (EPA) for specific recommendations.[1] For many

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1776.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1776.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1776.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1776.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1776.pdf
https://www.benchchem.com/product/b075266?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1776.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1776.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pesticides, particularly organochlorine compounds, incineration is the only acceptable disposal

method.[2] However, this requires specialized and complex incineration equipment to prevent

atmospheric contamination.[2]

Disposal Workflow
The following diagram outlines the general workflow for the proper disposal of Zobar.
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Zobar Disposal Workflow

This content is intended to provide essential safety and logistical information. Always consult

the specific Safety Data Sheet (SDS) for Zobar and your institution's environmental health and

safety guidelines for complete and detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075266#zobar-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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